Cas no 858117-49-4 (Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-)

Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- structure
858117-49-4 structure
Product Name:Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
CAS No:858117-49-4
MF:C14H9FN2O
MW:240.232466459274
CID:663280
PubChem ID:11172500
Update Time:2025-04-19

Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
    • (3-fluorophenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
    • 858117-49-4
    • DTXSID60457652
    • SCHEMBL878800
    • Inchi: 1S/C14H9FN2O/c15-10-4-1-3-9(7-10)13(18)12-8-17-14-11(12)5-2-6-16-14/h1-8H,(H,16,17)
    • InChI Key: LRKYWHFOMSXHQX-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C1=CNC2C1=CC=CN=2)=O

Computed Properties

  • Exact Mass: 240.06989108g/mol
  • Monoisotopic Mass: 240.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8Ų

Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- Related Literature

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